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Compound of Interest

Compound Name: 4-Chloroisoindoline

Cat. No.: B044245 Get Quote

The isoindoline heterocyclic core is a foundational structural motif in a multitude of clinically

significant drugs, playing a pivotal role in their therapeutic efficacy.[1] The introduction of a

chlorine atom onto this scaffold, specifically at the 4-position, gives rise to 4-Chloroisoindoline
and its derivatives, which serve as crucial building blocks in medicinal chemistry. This guide

provides a comprehensive technical overview of the chemical properties, structure, and

synthesis of 4-chloroisoindoline derivatives, with a particular focus on 4-chlorophthalimide, a

key intermediate in the synthesis of various bioactive molecules. For researchers and scientists

in drug development, a deep understanding of this scaffold is paramount for the design and

synthesis of novel therapeutics.

Part 1: Chemical Identity and Physicochemical
Properties
While "4-Chloroisoindoline" is a valid chemical name, the more commonly utilized and

commercially available derivative in synthesis is 5-Chloroisoindole-1,3-dione, also known as 4-

Chlorophthalimide.[2][3] This slight nuance in nomenclature is critical for sourcing reagents and

navigating chemical literature. For the purpose of this guide, we will focus on the properties and

synthesis of 4-Chlorophthalimide as the representative and functionally relevant compound for

drug development applications.
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For ease of reference and comparison, the key physicochemical properties of 4-

Chlorophthalimide are summarized in the table below. These parameters are fundamental for

designing reaction conditions, purification strategies, and formulation studies.

Property Value Source

Molecular Formula C₈H₄ClNO₂ [2][3]

Molecular Weight 181.58 g/mol [2][4]

CAS Number 7147-90-2 [2][3]

Appearance
White to off-white or slight

yellow crystalline powder
[2]

Melting Point 210 °C [2]

Density 1.519 ± 0.06 g/cm³ (Predicted) [2]

pKa 9.08 ± 0.20 (Predicted) [2]

Storage Temperature
Room Temperature, Sealed in

Dry Conditions
[2]

Part 2: Molecular Structure and Spectroscopic
Profile
The molecular structure of 4-Chlorophthalimide is characterized by a benzene ring fused to a

five-membered nitrogen-containing ring (the isoindoline core), with a chlorine atom substituted

at the 4-position of the phthalimide structure (which corresponds to the 5-position of the

isoindole-1,3-dione). This substitution pattern significantly influences the electronic properties

and reactivity of the molecule.
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Reactants

Reaction Conditions Product

1-Indanone

Autoclave

Ammonia Water

Chlorobenzene (Solvent)

MnO2 (Catalyst)

4-ChlorophthalimideReaction

110°C

0.6MPa Oxygen

4 hours

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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2. 4-Chlorophthalimide | 7147-90-2 [chemicalbook.com]

3. 4-Chloro-phthalimide | C8H4ClNO2 | CID 231239 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. N-Chlorophthalimide 95.0+%, TCI America™ | Fisher Scientific [fishersci.ca]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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